Cas no 2248173-55-7 (Methyl 4-(pyrazin-2-ylamino)cyclohexane-1-carboxylate)

• Product Name: Methyl 4-(pyrazin-2-ylamino)cyclohexane-1-carboxylate
• CAS No: 2248173-55-7
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 6396600
• PubChem ID: 112689975
• Update Time: 2025-06-26

Methyl 4-(pyrazin-2-ylamino)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(pyrazin-2-ylamino)cyclohexane-1-carboxylate
• EN300-6510648
• methyl (1r,4r)-4-[(pyrazin-2-yl)amino]cyclohexane-1-carboxylate
• 2248173-55-7

• Inchi： 1S/C12H17N3O2/c1-17-12(16)9-2-4-10(5-3-9)15-11-8-13-6-7-14-11/h6-10H,2-5H2,1H3,(H,14,15)
• InChI Key： QDWWFZDRCRBYRR-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(CC1)NC1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.1Ų

Additional information on Methyl 4-(pyrazin-2-ylamino)cyclohexane-1-carboxylate

Methyl 4-(pyrazin-2-ylamino)cyclohexane-1-carboxylate (CAS No. 2248173-55-7): A Comprehensive Overview

Methyl 4-(pyrazin-2-ylamino)cyclohexane-1-carboxylate (CAS No. 2248173-55-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, combines a cyclohexane ring with a pyrazine moiety, making it a promising candidate for various biochemical applications. The presence of an amino group linked to the pyrazine ring and an ester functionality at the cyclohexane carboxyl position introduces diverse reactivity, which is highly valuable for medicinal chemistry.

The chemical structure of Methyl 4-(pyrazin-2-ylamino)cyclohexane-1-carboxylate lends itself to numerous synthetic pathways, enabling researchers to modify its core scaffold for tailored biological activities. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Pyrazine derivatives, in particular, have been extensively studied due to their ability to interact with biological targets in a highly specific manner.

In the realm of contemporary pharmaceutical research, Methyl 4-(pyrazin-2-ylamino)cyclohexane-1-carboxylate has been explored for its potential role in addressing various neurological and inflammatory disorders. The pyrazine ring, known for its stability and versatility, serves as an excellent pharmacophore that can modulate enzyme activity and receptor binding. Moreover, the cyclohexane moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation.

Recent studies have demonstrated the compound's efficacy in preclinical models as a potential inhibitor of certain kinases and enzymes implicated in chronic diseases. The amino group attached to the pyrazine ring allows for further derivatization, enabling the creation of analogs with enhanced pharmacological properties. This flexibility has made Methyl 4-(pyrazin-2-ylamino)cyclohexane-1-carboxylate a valuable building block in synthetic chemistry.

The ester functionality at the carboxyl position of the cyclohexane ring not only contributes to the compound's overall stability but also provides a site for enzymatic hydrolysis, which can be exploited for targeted drug delivery systems. Such systems aim to release active pharmaceutical ingredients at specific sites within the body, thereby improving therapeutic outcomes and reducing side effects.

From a synthetic chemistry perspective, the preparation of Methyl 4-(pyrazin-2-ylamino)cyclohexane-1-carboxylate involves multi-step reactions that showcase modern organic synthesis techniques. The process typically begins with the functionalization of cyclohexanecarboxylic acid or its derivatives, followed by coupling reactions with pyrazinamide or related compounds to introduce the pyrazine moiety. The final step often involves esterification to yield the desired product.

The significance of this compound extends beyond its immediate applications in drug development. It serves as a model system for understanding how structural modifications can influence biological activity. Researchers utilize computational methods and experimental data to predict and validate these relationships, contributing to the broader field of structure-based drug design.

In conclusion, Methyl 4-(pyrazin-2-ylamino)cyclohexane-1-carboxylate (CAS No. 2248173-55-7) represents a fascinating compound with diverse potential applications in pharmaceuticals. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal researchers alike. As our understanding of biological systems continues to evolve, compounds like this are poised to play a pivotal role in the next generation of therapeutic interventions.